(E)-3-(3-(4-(diethylamino)phenyl)acryloyl)-8-ethoxy-2H-chromen-2-one

• IUPAC Name: 3-[(E)-3-[4-(diethylamino)phenyl]prop-2-enoyl]-8-ethoxychromen-2-one
• InChI: InChI=1S/C24H25NO4/c1-4-25(5-2)19-13-10-17(11-14-19)12-15-21(26)20-16-18-8-7-9-22(28-6-3)23(18)29-24(20)27/h7-16H,4-6H2,1-3H3/b15-12+
• InChI Key: PBDPECHRVNGMLL-NTCAYCPXSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=CC(=O)C2=CC3=C(C(=CC=C3)OCC)OC2=O
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C/C(=O)C2=CC3=C(C(=CC=C3)OCC)OC2=O
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic molecules often involves multi-component reactions that allow for the efficient construction of the desired molecular framework. In the case of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl)acrylate, the molecule was synthesized through a one-pot three-component reaction involving salicylaldehyde, diethyl malonate, and piperidine . This method likely parallels the synthesis of related compounds, such as (E)-3-(3-(4-(diethylamino)phenyl)acryloyl)-8-ethoxy-2H-chromen-2-one, where the core structure is formed and then functionalized with various substitu

Scientific Research Applications

Bioimaging Applications

A fluorescent probe based on a similar structure showed selective and sensitive detection towards Zn(2+) ions with significant emission wavelength shifts, suggesting its potential for cell imaging and environmental protection (Tan et al., 2014). Another study developed a probe for detecting SO2 derivatives in cationic micellar media, demonstrating its application in real sample analysis and bioimaging (Gómez et al., 2018).

Environmental and Safety Inspection

Compounds with similar structures have been employed as sensors for detecting various ions and molecules, indicating their utility in environmental monitoring and safety inspections. For instance, a coumarin–chalcone hybrid has been used as a selective and sensitive sensor for Cd2+ detection, highlighting its application in mixed aqueous–organic media (Shaily et al., 2017).

Material Science

In material science, the synthesis of novel polymers and materials based on similar molecular structures has been explored for various applications. A study on the thermoresponsive homopolymer tunable by pH and CO2 demonstrates the potential of these materials in responsive and smart material applications (Jiang et al., 2014).

Chemical Sensing

Research on the development of chemical sensors using chalcone derivatives reveals their application in detecting specific ions and molecules. The creation of colorimetric and fluorometric sensors for various applications, including acetate ion sensing, showcases the versatility of these compounds in chemical detection and analysis (Rao & Desai, 2014).